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Compound of Interest

Compound Name: LAS190792

Cat. No.: B11935823

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of LAS190792

(also known as AZD8999) in various in vitro experimental settings. LAS190792 is a potent and

selective dual-acting muscarinic receptor antagonist and [32-adrenoceptor agonist (MABA),

making it a valuable tool for research in respiratory diseases and related signaling pathways.

Compound Information and Solubility

LAS190792 is a small molecule that combines two distinct pharmacological activities in a

single entity, offering a unique approach to studying the interplay between the cholinergic and

adrenergic systems.

Chemical Properties:

Property Value

Molecular Formula C39H43CIN4OsS2

Molecular Weight 811.36 g/mol

CAS Number 1347232-69-2
Solubility:
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While specific solubility data for LAS190792 is not publicly available, based on information for
similar compounds from suppliers like MedChemExpress, it is anticipated to be highly soluble
in dimethyl sulfoxide (DMSO).[1][2] It is common for such compounds to have a solubility of
>20 mg/mL in DMSO. For in vitro experiments, it is crucial to prepare a concentrated stock
solution in an appropriate solvent and then dilute it to the final working concentration in the cell
culture medium. To minimize solvent-induced cytotoxicity, the final concentration of DMSO in
the cell culture medium should be kept low, typically <0.5%.[3][4]

Pharmacological Profile

LAS190792 exhibits high potency for both muscarinic M3 receptors and [32-adrenoceptors.[5]
[6] The following table summarizes its activity at various receptors, presented as plC50 values
(the negative logarithm of the half-maximal inhibitory concentration).[7][8]

Target Receptor pIC50
Muscarinic M1 8.9
Muscarinic M2 8.8
Muscarinic M3 8.8
Muscarinic M4 9.2
Muscarinic M5 8.2
Bl-adrenoceptor 7.5
[32-adrenoceptor 9.1
33-adrenoceptor 5.6

Signaling Pathway of LAS190792

LAS190792's dual-action mechanism involves the simultaneous antagonism of muscarinic M3
receptors and agonism of 32-adrenoceptors on airway smooth muscle cells. This leads to
bronchodilation through two complementary pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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